Cas no 2172104-55-9 (benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate)

• Product Name: benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate
• CAS No: 2172104-55-9
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 5995844
• PubChem ID: 165571172
• Update Time: 2025-10-19

benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate
• 2172104-55-9
• EN300-1609427

• Inchi： 1S/C17H18N2O3/c18-16-7-6-13(10-20)14-8-19(9-15(14)16)17(21)22-11-12-4-2-1-3-5-12/h1-7,20H,8-11,18H2
• InChI Key： FUZLASHOGKSGTG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C(=CC=C(CO)C=2C1)N)=O

Computed Properties

• Exact Mass: 298.13174244g/mol
• Monoisotopic Mass: 298.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8Ų

Additional information on benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate

Introduction to Benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2172104-55-9)

Benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate is a significant compound in the field of chemical and pharmaceutical research. This compound, identified by its unique chemical structure, has garnered attention due to its potential applications in drug development and molecular biology. The CAS number 2172104-55-9 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and databases.

The molecular structure of this compound features a benzyl group, an amino group at the 4-position, a hydroxymethyl group at the 7-position, and a dihydroisoindole core. This arrangement of functional groups makes it a versatile intermediate in organic synthesis and a candidate for further derivatization to create novel bioactive molecules. The presence of both basic (amino) and hydrophilic (hydroxymethyl) functionalities enhances its solubility and reactivity, making it suitable for various biochemical applications.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in the development of therapeutic agents. The benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate structure has been explored for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Its unique scaffold allows for selective interactions with biological targets, which is crucial for designing drugs with high efficacy and low toxicity.

In the context of drug discovery, this compound serves as a valuable building block for synthesizing more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting specific enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases involved in tumor growth and progression. The hydroxymethyl group at the 7-position provides a site for further functionalization, enabling the creation of prodrugs or analogs with enhanced pharmacokinetic properties.

The dihydroisoindole core is particularly noteworthy due to its presence in several bioactive natural products. This motif has been implicated in various biological processes, making it an attractive target for synthetic chemists aiming to develop new therapeutics. By modifying the substituents around the isoindole ring, researchers can fine-tune the pharmacological profile of their compounds. This flexibility has led to several patents and publications detailing novel derivatives of benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate.

Moreover, the compound's solubility profile makes it suitable for formulation into various drug delivery systems. Poor solubility is a common challenge in pharmaceutical development, often leading to reduced bioavailability and therapeutic efficacy. The presence of both polar (amino and hydroxymethyl) and non-polar (benzyl) groups enhances its solubility in both aqueous and organic media, facilitating its use in diverse formulations.

Recent studies have also explored the computational modeling of this compound to predict its interactions with biological targets. Molecular docking simulations have been employed to identify potential binding sites on proteins relevant to disease pathways. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries derived from benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate analogs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate. Techniques such as catalytic hydrogenation and protecting group strategies have been instrumental in achieving the desired product with minimal side reactions.

In conclusion, benzyl 4-amino-7-(hydroxymethyl)-2,3-dihydro-1H-isoindole-2-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with targeted biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development pipelines.